Cas no 2171290-29-0 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid
• CAS No: 2171290-29-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5902169
• PubChem ID: 165579547
• Update Time: 2025-05-24

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid
• EN300-1576554
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]pentanoic acid
• 2171290-29-0

• Inchi： 1S/C25H30N2O5/c1-4-16(13-22(28)29)27-23(30)25(2,3)15-26-24(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)/t16-/m1/s1
• InChI Key： GGEGMIYXNXKXNG-MRXNPFEDSA-N
• SMILES： O(C(NCC(C)(C)C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid

Comprehensive Overview of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid (CAS No. 2171290-29-0)

The compound (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid (CAS No. 2171290-29-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc group and sterically hindered dimethylpropanamide moiety, make it a valuable building block for designing peptide-based therapeutics and bioconjugates. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171290-29-0 solubility," reflecting its relevance in drug discovery workflows.

In recent years, the demand for custom peptide synthesis has surged due to advancements in targeted drug delivery and biologics development. This compound’s chiral center (3R configuration) ensures precise stereochemical control, a critical factor when users inquire about "chiral purity in peptide intermediates." Its carboxylic acid terminus further allows for selective conjugation, addressing common search queries like "how to modify Fmoc-amino acids for SPPS" (Solid-Phase Peptide Synthesis).

The Fmoc-protecting group in 2171290-29-0 offers orthogonal deprotection compatibility, a feature highlighted in trending topics such as "green chemistry in peptide synthesis." This aligns with industry efforts to reduce hazardous reagent use, as the Fmoc group can be removed under mild basic conditions (piperidine/DMF). Moreover, its 2,2-dimethylpropanamide side chain enhances proteolytic stability, a sought-after property for queries like "improving peptide half-life in vivo."

Analytical data for CAS 2171290-29-0—such as HPLC purity, NMR spectra, and mass spectrometry—are frequently requested by quality control labs. The compound’s lipophilicity (LogP) and solubility profile in organic solvents (DMSO, DMF) also cater to experimental design needs, resonating with searches like "peptide coupling reagent compatibility."

As the field of precision medicine expands, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid gains traction in ADC (Antibody-Drug Conjugate) development. Its linker-friendly design supports payload attachment, answering niche queries such as "Fmoc-amino acids for bioconjugation." This positions CAS 2171290-29-0 as a future-facing tool for next-generation therapeutics.